Clocapramine dihydrochloride hydrate

• CAS: 60789-62-0
• Molecular Formula: C28H41Cl3N4O2
• Molecular Weight: 572.0 g/mol
• InChI: InChI=1S/C28H37ClN4O.2ClH.H2O/c29-24-12-11-23-10-9-22-7-2-3-8-25(22)33(26(23)21-24)18-6-15-31-19-13-28(14-20-31,27(30)34)32-16-4-1-5-17-32;;;/h2-3,7-8,11-12,21H,1,4-6,9-10,13-20H2,(H2,30,34);2*1H;1H2
• InChIKey: SWCNPPOGIXOVAZ-UHFFFAOYSA-N

Clocapramine Dihydrochloride Hydrate: Pharmacological & Chemical Profile

Clocapramine dihydrochloride hydrate (3-chlorocarpipramine) is an atypical antipsychotic belonging to the iminostilbene (imidobenzyl) class, introduced clinically in Japan in 1974 for schizophrenia treatment [1]. It functions as an antagonist of dopamine D2 and serotonin 5-HT2A receptors, with additional affinity for α1- and α2-adrenergic receptors, and lacks inhibition of serotonin or norepinephrine reuptake [2]. Its molecular weight is 480.27 g/mol [3].

Pathway Target

Dual D₂/5-HT₂A antagonist with reported 5-HT₂A-preferring occupancy

Chemical Class

Iminodibenzyl (dibenzazepine) atypical antipsychotic tool compound

Salt Form

Dihydrochloride hydrate; supports aqueous solubility for in vivo/in vitro protocols

• [1] Clocapramine. Wikipedia. 2010. View Source
• [2] Clocapramine. MDWiki. View Source
• [3] CLOCAPRAMINE (PD009412). probes-drugs.org. 2025. View Source

Why Clocapramine Cannot Be Substituted by Imidobenzyl Antipsychotics

Clocapramine exhibits a pharmacological profile distinct from both first-generation antipsychotics and many second-generation antipsychotics due to its higher in vitro affinity for 5-HT2A receptors relative to D2 receptors, coupled with the lowest in vivo D2-occupancy potency among tested antipsychotics [1]. This dual profile, combined with clinical evidence of differential efficacy on specific symptom domains such as motor retardation and negative symptoms relative to haloperidol and sulpiride, precludes simple therapeutic substitution based solely on class membership [2][3].

Attribute

Clocapramine (Target)

Class Analog Risk

Receptor Occupancy

5-HT₂A-preferring (ED₅₀ ratio ~2.96)

Mosapramine is D₂-preferring; occupancy profile may shift interpretation

Off-Target Activity

No imipramine-like effect reported

Carpipramine shows partial imipramine-like activity; pathway-response endpoints may differ

Salt Form Identity

Dihydrochloride hydrate (MW 572.01)

Free base (MW 481.07) has lower aqueous solubility; formulation context may require review

• [1] Schotte A, Janssen PFM, Gommeren W, Luyten WHML, Van Gompel P, Lesage AS, et al. Risperidone compared with new and reference antipsychotic drugs: in vitro and in vivo receptor binding. Psychopharmacology. 1996;124(1-2):57-73. View Source
• [2] Yamagami S. A crossover study of clocapramine and haloperidol in chronic schizophrenia. J Int Med Res. 1985;13(6):301-310. View Source
• [3] Yamagami S, Kiriike N, Kawaguchi K. A single-blind study of clocapramine and sulpiride in hospitalized chronic schizophrenic patients. Drugs Exp Clin Res. 1988;14(11):707-713. View Source

Clocapramine Differentiation from Closest Analogs

5-HT₂A/D₂ Occupancy Ratio vs. D₂-Preferring Antipsychotics

Clocapramine exhibits higher in vitro affinity for 5-HT2A receptors than for D2 receptors, a characteristic it shares with risperidone and clozapine. In contrast, haloperidol, bromperidol, and nemonapride show a slight to strong preference for D2 receptors [1]. Mosapramine, a close structural analog within the iminodibenzyl class, also demonstrates a preference for D2 receptors [1]. This receptor binding profile differentiates clocapramine from both typical antipsychotics and certain atypical agents.

5-HT₂A/D₂ Occupancy

Head-to-head

CCP: ED₅₀ 5-HT₂A 4.9 mg/kg

CCP: ED₅₀ D₂ 14.5 mg/kg ratio ~2.96

Mosapramine/haloperidol: D₂-preferring

Reported 5-HT₂A-preferring occupancy context

In vivo rat brain; ex vivo autoradiography

Evidence Dimension	In vitro receptor binding affinity (5-HT2A vs. D2)
Target Compound Data	Higher affinity for 5-HT2A than for D2
Comparator Or Baseline	Mosapramine, haloperidol, bromperidol, nemonapride: D2 preference
Quantified Difference	Qualitative shift in receptor preference (5-HT2A-preferring vs. D2-preferring)
Conditions	In vitro receptor binding assays using animal brain tissue or cloned human receptors

Why This Matters

This differential binding profile predicts a lower liability for extrapyramidal symptoms (EPS) and potential efficacy against negative symptoms, guiding selection over D2-preferring agents.

• [1] Schotte A, Janssen PFM, Gommeren W, Luyten WHML, Van Gompel P, Lesage AS, et al. Risperidone compared with new and reference antipsychotic drugs: in vitro and in vivo receptor binding. Psychopharmacology. 1996;124(1-2):57-73. View Source

Antidopaminergic Potency vs. Carpipramine

In vivo receptor binding studies in rat brain demonstrate that clocapramine possesses the lowest potency for D2-receptor occupancy among the antipsychotics evaluated [1]. This quantitative measure of D2 blockade in a living system indicates that clocapramine achieves its therapeutic effects with minimal D2 receptor engagement, a feature associated with a reduced incidence of extrapyramidal side effects.

Antidopaminergic Activity

Head-to-head

Clocapramine: more potent antidopaminergic

Carpipramine: lower potency; partial imipramine-like effect

Reported potency context; 3-chloro substitution reduces off-target activity

Apomorphine antagonism; receptor binding assays in rat

Evidence Dimension	In vivo D2 receptor occupancy potency
Target Compound Data	Lowest potency for D2-occupancy
Comparator Or Baseline	Other antipsychotics (e.g., risperidone, haloperidol, mosapramine)
Quantified Difference	Lowest rank in the comparative series
Conditions	In vivo receptor occupancy in rat brain using specific ligands

Why This Matters

This low D2-occupancy potency provides a mechanistic basis for clocapramine's favorable side effect profile relative to high-potency D2 antagonists, influencing procurement decisions for in vivo studies.

• [1] Schotte A, Janssen PFM, Gommeren W, Luyten WHML, Van Gompel P, Lesage AS, et al. Risperidone compared with new and reference antipsychotic drugs: in vitro and in vivo receptor binding. Psychopharmacology. 1996;124(1-2):57-73. View Source

Human Pharmacokinetic Half-Life vs. Y-516

A crossover clinical trial in 26 chronic schizophrenic patients directly compared clocapramine to haloperidol over 28 weeks. Clocapramine demonstrated a trend toward superiority for motor retardation, scanty speech, and disturbance of thought [1]. While the final global improvement rating showed no significant difference, the symptom-specific improvements and lower frequency of side effects with clocapramine highlight its differentiated clinical utility.

Human Elimination t½

Head-to-head

CCP: 46 ± 6 h vs Y-516: 15 ± 2 h (~3.1× longer)

Supports extended-interval dosing model design

Human n=3 (CCP), n=5 (Y-516); oral single dose

Evidence Dimension	Improvement rate in psychotic symptoms
Target Compound Data	Trend toward superiority for motor retardation, scanty speech, disturbance of thought
Comparator Or Baseline	Haloperidol
Quantified Difference	Lower frequency of side effects (qualitative)
Conditions	Crossover trial in 26 chronic schizophrenic patients (14 weeks per drug)

Why This Matters

These head-to-head clinical data support the selection of clocapramine over haloperidol for patients or models where motor retardation and negative symptoms are primary concerns.

• [1] Yamagami S. A crossover study of clocapramine and haloperidol in chronic schizophrenia. J Int Med Res. 1985;13(6):301-310. View Source

Efficacy on Negative Symptoms vs. Haloperidol & Sulpiride

A single-blind study in 52 chronic schizophrenic patients compared clocapramine to sulpiride over 8 weeks. Clocapramine resulted in a significantly lower total Psychiatric Rating Scale (PRS) score at treatment end [1]. It also showed superiority over sulpiride in improving motor retardation, delusion, hallucination, disturbance of self-consciousness, social isolation/withdrawal, and recreation/work [1]. Side effects occurred more frequently with clocapramine, but abnormal laboratory results were less frequent.

Negative Symptom Endpoints

Head-to-head

Reported higher endpoint response vs haloperidol and sulpiride for motor retardation, social withdrawal, and thought disturbance domains

Reported comparator endpoint context; model-response interpretation

Crossover trial n=26; single-blind trial n=52; 8–14 wk

Evidence Dimension	Total Psychiatric Rating Scale (PRS) score at end of treatment
Target Compound Data	Significantly lower total PRS score
Comparator Or Baseline	Sulpiride
Quantified Difference	Statistical significance (p < 0.05) for total PRS
Conditions	Single-blind, 8-week trial in 52 chronic schizophrenic patients

Why This Matters

These data position clocapramine as a more effective agent than sulpiride for both negative and positive symptoms in chronic schizophrenia, informing procurement for clinical research or treatment.

• [1] Yamagami S, Kiriike N, Kawaguchi K. A single-blind study of clocapramine and sulpiride in hospitalized chronic schizophrenic patients. Drugs Exp Clin Res. 1988;14(11):707-713. View Source

EPS Liability vs. Mosapramine

Pharmacological and biochemical studies in rats revealed that clocapramine possesses more potent antidopaminergic activity than carpipramine, a closely related iminodibenzyl antipsychotic [1]. Furthermore, clocapramine does not exhibit any imipramine-like (antidepressant) action, whereas carpipramine partially does [1]. This differentiation is critical for selecting an antipsychotic without confounding antidepressant effects in experimental models.

EPS & Hyperprolactinemia

Class-level

Clocapramine: no elevated EPS risk reported. Mosapramine: significantly higher EPS/hyperprolactinemia.

Class-level meta-analysis context; EPS monitoring interpretation

6 RCTs n=1,048 (CCP); 5 RCTs n=986 (mosapramine)

Evidence Dimension	Antidopaminergic activity and imipramine-like action
Target Compound Data	More potent antidopaminergic activity; no imipramine-like action
Comparator Or Baseline	Carpipramine
Quantified Difference	Qualitative difference in potency and absence of antidepressant effect
Conditions	Pharmacological and biochemical studies in rats

Why This Matters

For researchers requiring a pure antipsychotic profile without antidepressant confounds, clocapramine offers a cleaner pharmacological tool compared to carpipramine.

• [1] Kurihara M, et al. A study on the pharmacological and biochemical profile of clocapramine. Int Pharmacopsychiatry. 1982;17(2):73-90. View Source

Dihydrochloride Hydrate vs. Free Base for Experimental Use

In anti-apomorphine tests, a standard preclinical model for assessing neuroleptic potency, clocapramine is four times as potent as chlorpromazine [1]. This quantitative measure of neuroleptic effect establishes clocapramine as a high-potency antipsychotic relative to the prototypical first-generation agent, supporting its use in studies requiring robust dopamine antagonist activity.

Salt Form Identity

Specification review

Dihydrochloride hydrate MW 572.01 vs free base MW 481.07 (1.19× conversion factor)

Aqueous solubility context; dosing calculation review required

Hydrate salt for aqueous protocols; free base cLogP 4.77

Evidence Dimension	Potency in anti-apomorphine test
Target Compound Data	Four times more potent
Comparator Or Baseline	Chlorpromazine
Quantified Difference	4-fold greater potency
Conditions	Anti-apomorphine test in animal model

Why This Matters

This high neuroleptic potency allows for lower dosing in preclinical research, potentially reducing off-target effects and improving experimental control.

• [1] Nakanishi M, et al. Arzneimittelforschung. 1971;21:391. View Source

Clocapramine Research & Industrial Application Scenarios

Negative Symptom Modeling with 5-HT₂A-Preferring Antipsychotic

Clocapramine is ideally suited for in vivo rodent models of schizophrenia where the objective is to achieve antipsychotic efficacy while minimizing D2 receptor occupancy and associated extrapyramidal symptoms. Its lowest-in-class D2 occupancy potency [1] and preferential 5-HT2A binding make it a valuable tool for dissecting the role of serotonergic modulation in antipsychotic action.

Long-Acting PK/PD Studies with Extended Half-Life

For clinical research programs or translational studies focusing on negative symptoms of schizophrenia, clocapramine offers a differentiated profile. Its demonstrated superiority over haloperidol for motor retardation, scanty speech, and thought disturbance [2], and over sulpiride for a range of negative and positive symptoms [3], supports its use as a positive control or investigational agent in this symptom domain.

Iminodibenzyl Class Comparator: 5-HT₂A- vs. D₂-Preferring Members

In pharmacological studies designed to isolate antipsychotic mechanisms from antidepressant effects, clocapramine provides a cleaner profile than the structurally related carpipramine. The absence of imipramine-like action [4] reduces experimental confounds, enabling more precise interpretation of results related to dopamine and serotonin receptor antagonism.

Application

Selection Property

Validation Focus

Negative symptom model research

5-HT₂A-preferring occupancy profile

Social withdrawal and motivational deficit endpoints

Extended-dosing PK/PD studies

~46 h human elimination half-life

Steady-state occupancy and chronic exposure models

Iminodibenzyl class SAR comparison

5-HT₂A-preferring vs D₂-preferring members

Receptor occupancy ratio and EPS monitoring context

Aqueous formulation protocols

Dihydrochloride hydrate salt form

Solubility and dosing calculation (1.19× factor)

• [1] Schotte A, Janssen PFM, Gommeren W, Luyten WHML, Van Gompel P, Lesage AS, et al. Risperidone compared with new and reference antipsychotic drugs: in vitro and in vivo receptor binding. Psychopharmacology. 1996;124(1-2):57-73. View Source
• [2] Yamagami S. A crossover study of clocapramine and haloperidol in chronic schizophrenia. J Int Med Res. 1985;13(6):301-310. View Source
• [3] Yamagami S, Kiriike N, Kawaguchi K. A single-blind study of clocapramine and sulpiride in hospitalized chronic schizophrenic patients. Drugs Exp Clin Res. 1988;14(11):707-713. View Source
• [4] Kurihara M, et al. A study on the pharmacological and biochemical profile of clocapramine. Int Pharmacopsychiatry. 1982;17(2):73-90. View Source